![molecular formula C12H13ClF3NO B2441007 2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide CAS No. 1056481-09-4](/img/structure/B2441007.png)
2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide
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Overview
Description
“2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide” is a chemical compound with the empirical formula C9H7ClF3NO and a molecular weight of 237.61 . It is a part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of “2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide” can be represented by the SMILES stringCC(=O)Nc1ccc(cc1Cl)C(F)(F)F
. This indicates that the compound contains a trifluoromethyl group attached to a phenyl ring, which is further connected to an acetamide group.
Scientific Research Applications
Comparative Metabolism in Human and Rat Liver Microsomes
Studies have shown that chloroacetamide herbicides, including compounds similar to "2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide", undergo a complex metabolic activation pathway. This pathway involves conversion to specific metabolites that may lead to the formation of carcinogenic products. The metabolism of these herbicides varies between human and rat liver microsomes, highlighting the species-specific aspects of their biotransformation (Coleman et al., 2000).
Radiosynthesis for Metabolism and Mode of Action Studies
Radiosynthesis techniques have been developed for chloroacetamide herbicides to facilitate studies on their metabolism and mode of action. These studies are essential for understanding how these compounds behave in biological systems and their potential impact on human health and the environment (Latli & Casida, 1995).
Soil Reception and Activity Affected by Agricultural Practices
Research has also investigated how agricultural practices, such as the use of wheat straw and irrigation, affect the reception, mobility, and efficacy of chloroacetamide herbicides in soil. These studies are crucial for developing more environmentally friendly and effective agricultural practices (Banks & Robinson, 1986).
Environmental Distribution in the Midwestern United States
Investigations into the environmental distribution of acetochlor, a specific example of a chloroacetamide herbicide, have documented its presence in rainwater, streams, and groundwater in the midwestern United States. These findings are important for assessing the environmental impact of these herbicides and for the development of strategies to mitigate their presence in the environment (Kolpin et al., 1996).
Anticancer Drug Development
Research on derivatives of benzimidazole, which share a similar chemical motif with "2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide", has led to the development of compounds with potential anticancer activity. These studies are pivotal for the discovery of new therapeutic agents (Sharma et al., 2018).
Safety and Hazards
Future Directions
Trifluoromethylpyridine derivatives, which are structurally related to “2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide”, have found extensive use in the agrochemical and pharmaceutical industries . It is expected that many novel applications of these compounds will be discovered in the future .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various receptors and enzymes, influencing their function .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .
properties
IUPAC Name |
2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClF3NO/c1-2-17(11(18)7-13)8-9-3-5-10(6-4-9)12(14,15)16/h3-6H,2,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WARPMJDCWSGQKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=C(C=C1)C(F)(F)F)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide |
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